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Compound of Interest

Compound Name: Cycloheptene

Cat. No.: B7800759

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cycloheptene, a vital
reagent and building block in organic synthesis and drug development. Adherence to these
protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Cycloheptene is a colorless, oily liquid.[1][2] It is insoluble in water and less dense than water.
[1][2] Its vapors are heavier than air, which can lead to accumulation in low-lying areas.[1][2]

Property Value Source

Molecular Formula C7Ha2 --INVALID-LINK--
Molecular Weight 96.17 g/mol --INVALID-LINK--
Boiling Point 112-115°C --INVALID-LINK--
Melting Point -56 °C --INVALID-LINK--
Density 0.824 g/mL at 25 °C --INVALID-LINK--
Vapor Density 3.32 (Air=1) --INVALID-LINK--
Vapor Pressure 19.7 mmHg --INVALID-LINK--
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Hazard Identification and GHS Classification

Cycloheptene is classified as a highly flammable liquid and vapor.[2][3][4] Inhalation of high
concentrations may have a narcotic effect, causing dizziness and suffocation.[1][2] Contact with
the material may irritate or burn the skin and eyes.[2]

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor

Signal Word: Danger

Flammability and Explosive Properties

Cycloheptene is a significant fire hazard due to its low flash point and the fact that its vapors
can form explosive mixtures with air.[1][3] Vapors may travel to a source of ignition and flash
back.[1][3]

Parameter Value Source

Flash Point -6 °C (21.2 °F) - closed cup --INVALID-LINK--
Lower Explosive Limit (LEL) 1.1% (for Cycloheptane) --INVALID-LINK--
Upper Explosive Limit (UEL) 6.7% (for Cycloheptane) --INVALID-LINK--

Note: LEL and UEL values are for the structurally similar compound cycloheptane and should
be considered indicative for cycloheptene.

Toxicological Data

The toxicological properties of cycloheptene have not been fully investigated.[3][4][5]
However, based on available data for similar compounds, it may be harmful if inhaled,
ingested, or absorbed through the skin.[2]
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Route of Exposure Data Classification
Oral LD50 > 2000 mg/kg (ATE) Not classified
Dermal LD50 > 2000 mg/kg (ATE) Not classified
Inhalation LC50 > 20 mg/l (ATE) Not classified

ATE: Acute Toxicity Estimate. Based on available data, the classification criteria are not met.[3]

Reactivity and Incompatible Materials

Cycloheptene is stable under normal conditions.[3] However, it can react vigorously with
strong oxidizing agents.[2][5] It may also react exothermically with reducing agents to release
hydrogen gas and can undergo exothermic addition polymerization in the presence of catalysts
like acids.[2]

Incompatible Materials:

e Strong oxidizing agents[2][3][5]

Conditions to Avoid:

e Heat, sparks, open flames, and other ignition sources[2][3]

e Incompatible materials[5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling cycloheptene to prevent exposure.
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Body Part Protective Equipment Specifications

Tightly fitting and conforming
Eyes/Face Safety goggles to EN 166 (EU) or NIOSH (US)

standards.[2]

Nitrile or neoprene gloves are
Skin Chemical-resistant gloves generally recommended.

Inspect gloves prior to use.[6]

Lab coat/Protective clothing

Fire/flame resistant and

impervious clothing.[2]

Respiratory

Respirator

A full-face respirator should be
used if exposure limits are
exceeded or irritation is

experienced.[2]

Experimental Protocols: Safe Handling Workflow

The following workflow outlines the essential steps for the safe handling of cycloheptene in a

laboratory setting.

© 2025 BenchChem. All rights reserved. 4/10

Tech Support


https://www.echemi.com/sds/cycloheptene-pid_Rock6050.html
https://cameochemicals.noaa.gov/chemical/3042
https://www.echemi.com/sds/cycloheptene-pid_Rock6050.html
https://www.echemi.com/sds/cycloheptene-pid_Rock6050.html
https://www.benchchem.com/product/b7800759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Conduct Risk Assessment

\ 4

Ensure Proper Ventilation
(Fume Hood)

\ 4

Gather Necessary PPE

\ 4

Inspect Equipment for Defects

Hanglin;
\ s

Don Appropriate PPE

.

Ground and Bond Equipment
to Prevent Static Discharge

.

Use Non-Sparking Tools

.

Handle in a Fume Hood

'

Keep Away from Ignition Sources

Post-H‘;ndling

Tightly Close Container

.

Store in a Cool, Well-Ventilated,
Flammables-Approved Area

\ 4

Decontaminate Work Area

.

Dispose of Waste Properly

.

Remove and Clean/Dispose of PPE

.

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of cycloheptene.
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Storage and Disposal

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

o Keep away from heat, sparks, and open flames in a designated flammables area.[3][5]
e Ground and bond containers and receiving equipment.[2]

Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[3]

e Do not empty into drains.[5]

o Empty containers may retain product residue and can be dangerous.[5]

Spill Response Protocol

In the event of a cycloheptene spill, follow the established emergency procedures. The
following decision tree provides a guide for responding to a spill.
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Spill Occurs

Is the spill large, uncontained,
or are you unsure how to proceed?

‘es

Evacuate Immediate Area
Alert Others Small, Contained Spill
Call Emergency Services

Report the Incident

Click to download full resolution via product page

Caption: A decision tree for responding to a cycloheptene spill.
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Spill Cleanup Method:

Remove all sources of ignition.[2]

e Ensure adequate ventilation.[2]

o Use personal protective equipment, including chemical-impermeable gloves.[2]
o Contain the spill to prevent further spread.

» Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[2]

o Clean the spill area thoroughly.

First-Aid Measures

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical aid immediately.[5]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[5]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Get medical aid immediately.[5]

This technical guide is intended to provide comprehensive safety information for the handling of
cycloheptene. It is not a substitute for a thorough understanding of the material's properties
and the implementation of robust safety protocols within your institution. Always consult the
most recent Safety Data Sheet (SDS) for cycloheptene before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Cycloheptene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800759#safety-and-handling-precautions-for-
cycloheptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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